Cas no 1805937-38-5 (2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid)
2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid
-
- Inchi: 1S/C10H5BrF3NO3/c11-7-3-8(18-10(12,13)14)6(4-15)1-5(7)2-9(16)17/h1,3H,2H2,(H,16,17)
- InChI Key: ORYQBLKVJCJBJA-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C#N)C=C1CC(=O)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 365
- XLogP3: 3
- Topological Polar Surface Area: 70.3
2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017216-250mg |
2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid |
1805937-38-5 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013017216-500mg |
2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid |
1805937-38-5 | 97% | 500mg |
790.55 USD | 2021-06-25 | |
| Alichem | A013017216-1g |
2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid |
1805937-38-5 | 97% | 1g |
1,564.50 USD | 2021-06-25 |
2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid
Introduction to 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic Acid (CAS No. 1805937-38-5)
2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid, with the chemical formula C₈H₂BrF₃NO₂, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its intricate molecular structure, which includes a bromine substituent, a cyano group, and a trifluoromethoxy group, all of which contribute to its unique chemical properties and potential biological activities. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The CAS number 1805937-38-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. The molecular structure of 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid consists of a benzene ring substituted with bromine at the 2-position, a cyano group at the 5-position, and a trifluoromethoxy group at the 4-position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets.
In recent years, there has been growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pharmacological potential of 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid has been explored in several preclinical studies, where it has shown promise as a precursor for designing molecules with enhanced efficacy and reduced side effects. The trifluoromethoxy group, in particular, is known for its ability to modulate enzyme activity and improve metabolic stability, making it a popular choice in drug design.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The bromine substituent allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the cyano group can be converted into other functional groups like carboxylic acids or amides, expanding the range of possible derivatives. These properties make 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid an invaluable tool for medicinal chemists seeking to develop new drug candidates.
The biological activity of 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid has been investigated in various cellular and animal models. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer progression. Furthermore, its ability to modulate immune responses has also been explored, indicating potential applications in anti-inflammatory therapies. These findings underscore the importance of this compound as a lead molecule in drug discovery efforts.
The synthetic pathways for producing 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid have been optimized to ensure high yield and purity. Common synthetic routes involve the bromination of a pre-existing aromatic ring followed by nucleophilic substitution to introduce the cyano and trifluoromethoxy groups. Advances in catalytic methods have further improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes.
In conclusion, 2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid (CAS No. 1805937-38-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure and functional groups make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the field of medicinal chemistry.
1805937-38-5 (2-Bromo-5-cyano-4-(trifluoromethoxy)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)